(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-(methylthio)benzamide

• IUPAC Name: 4-methylsulfanyl-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C18H17N3O3S3/c1-3-10-21-15-9-8-14(27(19,23)24)11-16(15)26-18(21)20-17(22)12-4-6-13(25-2)7-5-12/h3-9,11H,1,10H2,2H3,(H2,19,23,24)
• InChI Key: AXBUAMJODDYQFL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC=C
• Molecular Formula: C18H17N3O3S3
• Molecular Weight: 419.5 g/mol
• CAS No.: 887202-78-0

Description

(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-(methylthio)benzamide is a useful research compound. Its molecular formula is C18H17N3O3S3 and its molecular weight is 419.53. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis :

  • (Jenny & Heimgartner, 1989) discussed the formation of methyl 5,6-dihydro-l, 3(4H)-thiazine-4-carboxylates, which are structurally related to the compound . This research highlights the methods and pathways for synthesizing similar compounds and exploring their chemical properties.
  • (Saeed & Rafique, 2013) focused on the synthesis of novel N-(3-(2-benzo[d]thiazol-2-yl)-4-methylthiazol-2(3H)-ylidene) substituted benzamides. This study provides insights into the synthesis techniques and structural characteristics of related thiazolyl benzamides.

• Anticancer and Antimicrobial Applications :

  • (Yılmaz et al., 2015) synthesized derivatives of indapamide, which are structurally related to the target compound, and evaluated their anticancer activities. This research is relevant for understanding the potential biomedical applications of similar compounds.
  • (Narayana et al., 2004) investigated the synthesis of new benzamides with potential antifungal properties, which can be informative for the antimicrobial potential of related compounds.

• Material Science and Sensing Applications :

  • (Wang et al., 2015) explored coumarin benzothiazole derivatives as chemosensors for cyanide anions. This study demonstrates the applicability of benzothiazole derivatives in developing sensing materials for specific applications.

• Pharmacological Effects and Mechanisms :

  • (Müller et al., 2006) evaluated the in vitro effects of thiazolides, including nitazoxanide, on Giardia lamblia. This research provides insights into the pharmacological effects and mechanisms of action of thiazole-based compounds in biomedical applications.